Cas no 361480-71-9 (N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-71-9
• MF: C₂₉H₂₃N₃O₃S₂
• MW: 525.641224145889
• CID: 6179779
• PubChem ID: 3532452
• Update Time: 2025-10-22

N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• 361480-71-9
• AKOS024578397
• N-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• F0473-0261
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide
• Oprea1_272945
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(naphthalen-1-yl)thiazol-2-yl)benzamide
• SR-01000444361-1
• SR-01000444361
• AB00138089-02

• Inchi： 1S/C29H23N3O3S2/c33-28(31-29-30-27(19-36-29)26-11-5-9-21-7-3-4-10-25(21)26)22-12-14-24(15-13-22)37(34,35)32-17-16-20-6-1-2-8-23(20)18-32/h1-15,19H,16-18H2,(H,30,31,33)
• InChI Key： FOQQENCHOGPRIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=CC=CC3C=CC=CC2=3)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 525.118
• Monoisotopic Mass: 525.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Introduction to Compound CAS No 361480-71-9: N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

The compound CAS No 361480-71-9, also known as N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule is characterized by a complex architecture that includes a naphthalene moiety, a thiazole ring system, and a tetrahydroisoquinoline sulfonamide group. These structural elements contribute to its pharmacological properties and make it a subject of interest for researchers in the pharmaceutical industry.

Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. The presence of the naphthalene group enhances the compound's ability to interact with various receptors, while the thiazole ring contributes to its stability and bioavailability. Additionally, the tetrahydroisoquinoline sulfonamide group plays a crucial role in modulating the compound's pharmacokinetic properties. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

One of the most significant advancements in understanding this compound has come from its application in drug design targeting neurodegenerative diseases. Researchers have demonstrated that N-4-(naphthalen-1-yl)-1,3-thiazol-2-yl derivatives can inhibit key enzymes associated with Alzheimer's disease. This discovery has opened new avenues for exploring its therapeutic potential in treating cognitive disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of microwave-assisted synthesis has been particularly effective in optimizing the reaction conditions and improving yield. This approach not only ensures high purity but also reduces the environmental impact of the synthesis process.

From an analytical standpoint, the characterization of this compound has been performed using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and functional groups. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and interaction with biological systems.

Looking ahead, the development of analogs based on this compound holds immense promise for expanding its therapeutic applications. By modifying specific functional groups, researchers aim to enhance its selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring these compounds closer to clinical trials.

In conclusion, CAS No 361480-71-9 represents a cutting-edge molecule with vast potential in drug discovery. Its unique structure and favorable pharmacological properties make it an invaluable asset for researchers striving to develop innovative treatments for various diseases. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in advancing modern medicine.